Cas no 161582-46-3 (Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1R,2R)-rel-)
161582-46-3 structure
Product Name:Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1R,2R)-rel-
CAS No:161582-46-3
MF:C8H13FO2
MW:160.186026334763
CID:109789
PubChem ID:45089873
Update Time:2025-04-18
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1R,2R)-rel-
- Cyclopropanecarboxylic acid, 2-fluoro-, butyl ester, (1R,2R)-rel- (9CI)
- Cyclopropanecarboxylic acid,2-fluoro-,butyl ester,(1r-cis)-(9ci)
- 161582-46-3
- Butyl (1R,2R)-2-Fluorocyclopropanecarboxylate
- 161814-30-8
-
- Inchi: 1S/C8H13FO2/c1-2-3-4-11-8(10)6-5-7(6)9/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
- InChI Key: JLHYXYMRRUSYHG-NKWVEPMBSA-N
- SMILES: F[C@@H]1C[C@@H]1C(=O)OCCCC
Computed Properties
- Exact Mass: 160.08995782g/mol
- Monoisotopic Mass: 160.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1R,2R)-rel- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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